Ethyl [2-(benzo[b]thiophen-2-yl)ethyl]carbamate

• Molecular Formula: C13H15NO2S
• Molecular Weight: 249.33 g/mol
• IUPAC Name: ethyl N-[2-(1-benzothiophen-2-yl)ethyl]carbamate
• InChI: InChI=1S/C13H15NO2S/c1-2-16-13(15)14-8-7-11-9-10-5-3-4-6-12(10)17-11/h3-6,9H,2,7-8H2,1H3,(H,14,15)
• InChI Key: DMYNSEBUJGMNKY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NCCC1=CC2=CC=CC=C2S1

Description

Ethyl [2-(benzo[b]thiophen-2-yl)ethyl]carbamate is a useful research compound. Its molecular formula is C13H15NO2S and its molecular weight is 249.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl chloroformate (0.18 ml) was added dropwise to a stirred, ice-cooled solution of benzo[b]thiophene-2-ethanamine (300 mg) in a mixture of chloroform (8 ml) and triethylamine (0.28 ml) under nitrogen and stirring was continued at 0° for 30 min. The solution was evaporated, the residue was treated with water (10 ml), extracted with dichloromethane (3×10 ml) and the combined, dried organic extracts were evaporated to give an oily solid. This was purified by FCC eluting with System B (1:2) to give the title compound (313 mg), m.p. 65°-66°.